Cas no 4202-11-3 (dipropyl 2,3-bis(benzoyloxy)butanedioate)

• Product name: dipropyl 2,3-bis(benzoyloxy)butanedioate
• CAS No: 4202-11-3
• MF: C₂₄H₂₆O₈
• MW: 442.45844
• CID: 927665
• PubChem ID: 272177

dipropyl 2,3-bis(benzoyloxy)butanedioate Chemical and Physical Properties

Names and Identifiers

• dipropyl 2,3-bis(benzoyloxy)butanedioate
• NSC116446
• NSC-116446
• 4202-11-3
• DTXSID50297509

• Inchi： InChI=1S/C24H26O8/c1-3-15-29-23(27)19(31-21(25)17-11-7-5-8-12-17)20(24(28)30-16-4-2)32-22(26)18-13-9-6-10-14-18/h5-14,19-20H,3-4,15-16H2,1-2H3
• InChI Key： WJVGVZHPLAQWLG-UHFFFAOYSA-N
• SMILES： CCCOC(=O)C(C(C(=O)OCCC)OC(=O)C1=CC=CC=C1)OC(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 442.16278
• Monoisotopic Mass: 442.16276778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 15
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.2